Cas no 613-44-5 (3H-Indol-3-one, 2-methoxy-)

• Product Name: 3H-Indol-3-one, 2-methoxy-
• CAS No: 613-44-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 483104
• PubChem ID: 12266281
• Update Time: 2025-04-19

3H-Indol-3-one, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Indol-3-one, 2-methoxy-
• 2-Methoxy-3H-indol-3-one
• 2-methoxyindol-3-one
• 613-44-5
• 2-methoxy-indol-3-one
• DTXSID00483137

• Inchi： 1S/C9H7NO2/c1-12-9-8(11)6-4-2-3-5-7(6)10-9/h2-5H,1H3
• InChI Key： JKJBLIGGCVIZGH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives